Cas no 71641-12-8 (7-Acetoxy-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one)

• Product Name: 7-Acetoxy-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one
• CAS No: 71641-12-8
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 859565
• PubChem ID: 324878
• Update Time: 2025-04-19

7-Acetoxy-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Acetoxy-4-[2-(3-furyl)ethyl]-4a,5,6,7,8,8a-hexahydro-3,4a,8,8-tetramethylnaphthalen-2(1H)-one
• Calyenone
• [5-[2-(furan-3-yl)ethyl]-1,1,4a,6-tetramethyl-7-oxo-3,4,8,8a-tetrahydro-2H-naphthalen-2-yl] acetate
• AC1L8AXG
• CTK9A2301
• NSC291849
• NSC-291849
• 71641-12-8
• DTXSID00315080
• 5-[2-(Furan-3-yl)ethyl]-1,1,4a,6-tetramethyl-7-oxo-1,2,3,4,4a,7,8,8a-octahydronaphthalen-2-yl acetate

• Inchi： 1S/C22H30O4/c1-14-17(7-6-16-9-11-25-13-16)22(5)10-8-20(26-15(2)23)21(3,4)19(22)12-18(14)24/h9,11,13,19-20H,6-8,10,12H2,1-5H3
• InChI Key： WDMYWPSUQZKSFN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(CCC3=COC=C3)=C(C)C(CC2C1(C)C)=O

Computed Properties

• Exact Mass: 358.2145
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
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